1. Home
  2. Product
  3. Main Products
  4. 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,5-diethoxyphenyl)sulfonyl]piperazine
1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,5-diethoxyphenyl)sulfonyl]piperazine 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,5-diethoxyphenyl)sulfonyl]piperazine
Brand Name: Vulcanchem
CAS No.: 696623-74-2
VCID: VC0486661
InChI: InChI=1S/C22H28N2O6S/c1-3-27-18-6-8-20(28-4-2)22(14-18)31(25,26)24-11-9-23(10-12-24)15-17-5-7-19-21(13-17)30-16-29-19/h5-8,13-14H,3-4,9-12,15-16H2,1-2H3
SMILES: CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
Molecular Formula: C22H28N2O6S
Molecular Weight: 448.5g/mol

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,5-diethoxyphenyl)sulfonyl]piperazine

CAS No.: 696623-74-2

Main Products

VCID: VC0486661

Molecular Formula: C22H28N2O6S

Molecular Weight: 448.5g/mol

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,5-diethoxyphenyl)sulfonyl]piperazine - 696623-74-2

CAS No. 696623-74-2
Product Name 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(2,5-diethoxyphenyl)sulfonyl]piperazine
Molecular Formula C22H28N2O6S
Molecular Weight 448.5g/mol
IUPAC Name 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-diethoxyphenyl)sulfonylpiperazine
Standard InChI InChI=1S/C22H28N2O6S/c1-3-27-18-6-8-20(28-4-2)22(14-18)31(25,26)24-11-9-23(10-12-24)15-17-5-7-19-21(13-17)30-16-29-19/h5-8,13-14H,3-4,9-12,15-16H2,1-2H3
Standard InChIKey IAFZBXIKPYVWNY-UHFFFAOYSA-N
SMILES CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
Canonical SMILES CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
PubChem Compound 1506088
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19